Cas no 408492-27-3 (2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 408492-27-3
• MF: C₁₁H₁₄BCl₂NO₂
• MW: 273.951361179352
• MDL: MFCD09746195
• CID: 828968
• PubChem ID: 329765329
• Update Time: 2025-08-05

2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2,6-Dichloro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• 2,6-Dichloropyridine-4-boronic acid, pinacol ester
• 2,6-Dichloropyridinyl-4-boronic acid pinacol ester
• 2-(2,6-Dichloro-4-pyridyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Pyridine, 2,6-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• PEFDHAOFDBNZEQ-UHFFFAOYSA-N
• TRA0059973
• MB07548
• OR42235
• FCH2824053
• SY102438
• AB0
• 2,6-DICHLORO-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• SCHEMBL2370200
• (2,6-DICHLOROPYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
• J-507424
• DTXCID20609993
• DS-16516
• 2,6-Dichloropyridinyl-4-boronic acid pinacol ester, 95%
• 408492-27-3
• D5574
• CS-W010088
• DTXSID50659244
• DB-024607
• AKOS015995559

• MDL： MFCD09746195
• Inchi： 1S/C11H14BCl2NO2/c1-10(2)11(3,4)17-12(16-10)7-5-8(13)15-9(14)6-7/h5-6H,1-4H3
• InChI Key： PEFDHAOFDBNZEQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(B2OC(C)(C)C(C)(C)O2)C=C(N=1)Cl

Computed Properties

• Exact Mass: 273.04900
• Monoisotopic Mass: 273.0494642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4

Experimental Properties

• Color/Form: No data available
• Melting Point: 116.0 to 120.0 deg-C
• Boiling Point: 373.2±42.0℃ at 760 mmHg
• Flash Point: 179.5±27.9 °C
• PSA: 31.35000
• LogP: 2.68760

2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 408492-27-3)

2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, with the CAS number 408492-27-3, is a highly specialized boronic ester derivative that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis. This compound belongs to the class of heterocyclic boronates, which are widely recognized for their utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of the dioxaborolane moiety enhances its stability and reactivity, making it a valuable intermediate for constructing complex molecular architectures.

The growing interest in 2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is driven by its versatility in pharmaceutical research, particularly in the development of kinase inhibitors and bioconjugation strategies. Researchers are increasingly exploring its potential in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs), which are among the most searched topics in AI-driven drug discovery platforms. Its unique pyridine-boronate structure also makes it a candidate for designing fluorescence probes and sensors, aligning with the current trend of molecular imaging advancements.

From a synthetic perspective, the compound's CAS 408492-27-3 is often highlighted in discussions about boron-based reagents and their role in C-C bond formation. Its compatibility with aqueous conditions and mild reaction environments has made it a favorite among chemists working on green chemistry initiatives. Additionally, its stability under air-free conditions ensures high yields in palladium-catalyzed reactions, a topic frequently queried in academic search engines.

In materials science, 2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is being investigated for its potential in organic electronics, such as OLEDs and photovoltaic cells. The compound's ability to act as a electron-deficient building block is crucial for tuning charge transport properties, a hot topic in renewable energy research. Its thermal stability and solubility in common organic solvents further enhance its applicability in solution-processable devices.

For researchers seeking high-purity 408492-27-3, quality control is paramount. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity. The compound's storage conditions (typically under inert atmosphere at low temperatures) are another frequently searched aspect, reflecting the practical challenges in handling boronate esters.

The future of 2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine looks promising, with ongoing studies exploring its role in click chemistry and bioorthogonal reactions. As the demand for tailor-made boronic acids grows, this compound's CAS 408492-27-3 will likely remain a key player in cutting-edge research, bridging the gap between small-molecule synthesis and functional materials.